Cas no 2044712-65-2 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2044712-65-2
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• MDL: MFCD30476121
• CID: 4634395
• PubChem ID: 126838252
• Update Time: 2025-06-30

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-2-methyl-, 1-(9H-fluoren-9-ylmethyl) ester
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid

• MDL： MFCD30476121
• Inchi： 1S/C21H21NO5/c1-21(19(24)25)10-13(23)11-22(21)20(26)27-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18,23H,10-12H2,1H3,(H,24,25)
• InChI Key： WSKXCJGRXYRWBH-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC(O)CC1(C)C(O)=O

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid: A Key Intermediate in Medicinal Chemistry and Pharmaceutical Development

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid is a multifunctional compound with a unique molecular framework that combines structural elements of fluoren-9-yl and pyrrolidine moieties. This molecule, identified by its CAS No. 2044712-65-2, represents a critical building block in the synthesis of complex pharmaceuticals and bioactive molecules. Its chemical structure features a methoxycarbonyl group attached to a fluoren-9-yl ring system, which is further functionalized with a hydroxy group and a methyl substituent at specific positions. This combination of functional groups contributes to its potential utility in drug discovery and development.

Recent advances in medicinal chemistry have highlighted the importance of fluoren-9-yl derivatives in the design of bioactive compounds. The fluoren-9-yl ring system, a bicyclic aromatic structure, provides a stable scaffold for the introduction of diverse functional groups, making it a versatile platform for drug synthesis. The methoxycarbonyl group, a common feature in many pharmaceuticals, enhances the molecule's solubility and metabolic stability, while the hydroxy and methyl substituents may influence its pharmacokinetic properties and biological activity.

The synthesis of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid involves a series of well-established organic reactions, including coupling reactions and functional group transformations. The fluoren-9-yl moiety is typically synthesized via a Diels-Alder reaction or a Birch reduction, while the pyrrolidine ring is constructed through a cyclicization reaction. The introduction of the methoxycarbonyl group is often achieved through esterification or acylation, and the hydroxy and methyl groups are incorporated through selective hydrogenation or alkylation steps. These synthetic strategies are optimized to ensure high yield and purity, which are critical for downstream applications in pharmaceutical research.

Emerging research has demonstrated the potential of fluoren-9-yl derivatives in targeting specific biological pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the use of fluoren-9-yl scaffolds to develop inhibitors of protein kinases involved in cancer progression. The methoxycarbonyl group in these compounds was found to enhance their binding affinity to target proteins, while the hydroxy and methyl substituents modulated their metabolic stability and selectivity. This highlights the importance of fluoren-9-yl derivatives, including 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid, in the design of next-generation therapeutics.

Another area of interest is the role of pyrrolidine derivatives in modulating enzyme activity. The pyrrolidine ring, a five-membered cyclic amine, is known for its ability to form hydrogen bonds with target molecules, making it a valuable structural element in drug design. The presence of the hydroxy group in 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid may further enhance its interaction with biological targets, potentially improving its efficacy in therapeutic applications. Recent studies have also explored the use of pyrrolidine derivatives in the development of antiviral agents, where their ability to inhibit viral replication has been well documented.

The methoxycarbonyl group in 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid plays a crucial role in determining its chemical behavior. This group is often involved in hydrogen bonding and can act as a leaving group in nucleophilic substitution reactions. The methoxycarbonyl functionality may also influence the molecule's ability to form salt bridges with amino acid residues in target proteins, thereby enhancing its binding affinity. Additionally, the methoxycarbonyl group can be modified to introduce additional functional groups, expanding the molecule's potential applications in drug development.

The hydroxy and methyl substituents in 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid are critical for its pharmacokinetic properties. The hydroxy group can participate in hydrogen bonding with water molecules, improving the molecule's solubility in biological fluids. The methyl group, on the other hand, may influence the molecule's hydrophobicity and its ability to cross cell membranes. These properties are essential for the drug's ability to reach its target site and exert its biological effect.

Recent advancements in computational chemistry have provided insights into the molecular interactions of fluoren-9-yl derivatives. Molecular docking studies have shown that the fluoren-9-yl scaffold can adopt multiple conformations when interacting with target proteins, which may contribute to its selectivity and potency. The methoxycarbonyl group, due to its polar nature, is often positioned at the interface of the protein-ligand complex, where it can form key interactions with residues critical for enzyme activity. These findings underscore the importance of fluoren-9-yl derivatives, including 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid, in the development of high-affinity inhibitors.

Furthermore, the pyrrolidine ring in 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid may offer advantages in terms of metabolic stability. The cyclic structure of the pyrrolidine ring is less susceptible to enzymatic hydrolysis compared to open-chain structures, which can prolong the molecule's half-life in vivo. This property is particularly valuable for drugs that require long-term therapeutic effects or have limited bioavailability.

The synthesis of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid is also being optimized for scalability and cost-effectiveness. Green chemistry approaches are being explored to reduce the environmental impact of its synthesis, including the use of catalytic methods and solvent-free reactions. These efforts are crucial for the commercialization of the compound as a pharmaceutical intermediate, ensuring compliance with regulatory standards and sustainable manufacturing practices.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid is a promising molecule with a wide range of potential applications in pharmaceutical research. Its unique combination of functional groups, including the fluoren-9-yl scaffold, methoxycarbonyl group, hydroxy substituent, and methyl group, makes it a valuable building block for the development of novel therapeutics. Ongoing research into its chemical properties, synthetic methods, and biological activity will further enhance its utility in drug discovery and development.